![molecular formula C16H16ClNO2 B4615580 N-(2-chlorobenzyl)-4-methoxy-3-methylbenzamide](/img/structure/B4615580.png)
N-(2-chlorobenzyl)-4-methoxy-3-methylbenzamide
Overview
Description
N-(2-chlorobenzyl)-4-methoxy-3-methylbenzamide is a useful research compound. Its molecular formula is C16H16ClNO2 and its molecular weight is 289.75 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 289.0869564 g/mol and the complexity rating of the compound is 324. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Molecular Structure Analysis
Research on similar compounds, such as N-3-hydroxyphenyl-4-methoxybenzamide, has involved the preparation through acylation reactions and characterization by NMR, elemental analysis, and X-ray diffraction. Studies have explored the influence of intermolecular interactions like dimerization and crystal packing on molecular geometry, utilizing calculations for different models (monomer, dimer, etc.) to compare with crystallographic data. These interactions, while having a minor effect on bond lengths and angles, significantly influence dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).
Drug Metabolism and Detection
Research into the metabolism of related compounds has identified N-(hydroxymethyl) compounds as major metabolites, investigating their stability and conversion processes. Studies have detailed the metabolic pathways, including oxidative metabolism leading to the formation of N-(hydroxymethyl)-benzamide and its detection in biological systems (Ross et al., 1983). Additionally, the synthesis of metoclopramide metabolites and their detection in human urine have been accomplished, highlighting the challenges and methodologies for identifying drug metabolites in biological samples (Maurich et al., 1994).
Photocatalytic Reactions
Investigations into the photocatalytic oxidation of benzyl alcohol and its derivatives, including those structurally related to "N-(2-chlorobenzyl)-4-methoxy-3-methylbenzamide", have been conducted. These studies have focused on the conversion into corresponding aldehydes using TiO2 photocatalysts under oxygen atmosphere and light irradiation. The research has elucidated the mechanisms and efficiency of these photocatalytic processes, providing insight into their potential applications in environmental and synthetic chemistry (Higashimoto et al., 2009).
Properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-4-methoxy-3-methylbenzamide | |
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InChI |
InChI=1S/C16H16ClNO2/c1-11-9-12(7-8-15(11)20-2)16(19)18-10-13-5-3-4-6-14(13)17/h3-9H,10H2,1-2H3,(H,18,19) | |
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InChI Key |
RYBICDKPZUZGAU-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NCC2=CC=CC=C2Cl)OC | |
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Molecular Formula |
C16H16ClNO2 | |
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Molecular Weight |
289.75 g/mol | |
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Retrosynthesis Analysis
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